Cas no 233-92-1 (1H-1,2,3-Triazolo[4,5-h]quinoline)
233-92-1 structure
Product Name:1H-1,2,3-Triazolo[4,5-h]quinoline
CAS No:233-92-1
MF:C9H6N4
MW:170.170740604401
CID:1109508
PubChem ID:11171215
Update Time:2025-04-20
1H-1,2,3-Triazolo[4,5-h]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazolo[4,5-h]quinoline
- 2H-triazolo[4,5-h]quinoline
- triazoloquinoline
- 233-92-1
- DTXSID60457536
- SCHEMBL9374740
- AGN-PC-0NH2BF
- SCHEMBL1414448
-
- Inchi: 1S/C9H6N4/c1-2-6-3-4-7-9(12-13-11-7)8(6)10-5-1/h1-5H,(H,11,12,13)
- InChI Key: FGLRGMVWMQLOCO-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC3=CC=CN=C23)=NN1
Computed Properties
- Exact Mass: 170.05938
- Monoisotopic Mass: 170.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46
1H-1,2,3-Triazolo[4,5-h]quinoline Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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